Cas no 1206676-20-1 ([1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol)

• Product Name: [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol
• CAS No: 1206676-20-1
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5734879
• PubChem ID: 44558451
• Update Time: 2025-08-03

[1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1206676-20-1
• F6541-2017
• AKOS011658216
• [1-(cyclohexylmethyl)pyrrolidin-3-yl]methanol
• [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol

• Inchi： 1S/C12H23NO/c14-10-12-6-7-13(9-12)8-11-4-2-1-3-5-11/h11-12,14H,1-10H2
• InChI Key： FZJBWLXAQMILRQ-UHFFFAOYSA-N
• SMILES： OCC1CCN(C1)CC1CCCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol

Professional Introduction to [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol (CAS No: 1206676-20-1)

[1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1206676-20-1, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a cyclohexylmethyl group and a pyrrolidin-3-yl moiety contributes to its distinctive chemical profile, making it a valuable candidate for various biochemical interactions.

The compound's molecular structure, featuring a pyrrolidine ring substituted with a cyclohexylmethyl group at the 1-position and a hydroxymethyl group at the 3-position, imparts specific steric and electronic characteristics. These features are crucial in determining its reactivity and compatibility with biological targets. Recent studies have highlighted the importance of such structural motifs in designing novel pharmacophores, which can enhance drug efficacy and reduce side effects.

In the realm of medicinal chemistry, [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol has been explored for its potential role in modulating various biological pathways. The cyclohexylmethyl group, known for its lipophilic nature, facilitates membrane penetration, while the pyrrolidin-3-yl moiety offers a versatile scaffold for further chemical modifications. This dual functionality makes the compound an attractive intermediate in synthesizing more complex molecules with targeted therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol with potential biological targets. These simulations have revealed promising results, suggesting that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory and neurological disorders. Such findings underscore the need for further experimental validation to harness its therapeutic potential.

The synthesis of [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, has streamlined the process and improved efficiency. These techniques are essential in producing sufficient quantities of the compound for both preclinical studies and industrial applications.

From a regulatory perspective, [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol must undergo rigorous testing to meet safety and efficacy standards before being considered for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in advancing its development pipeline. Such partnerships can facilitate rapid translation of laboratory findings into tangible therapeutic solutions.

The compound's versatility also extends to its potential use in research tools and probes. Its unique structural features make it suitable for developing novel biochemical assays and imaging agents. These applications can contribute to a deeper understanding of disease mechanisms and aid in the discovery of new therapeutic strategies.

Future research directions may focus on exploring derivatives of [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol to optimize its pharmacological properties. By modifying specific functional groups or introducing new moieties, scientists can fine-tune the compound's activity profile. Such modifications could lead to the development of more potent and selective drugs with improved patient outcomes.

In conclusion, [1-(Cyclohexylmethyl)pyrrolidin-3-yl]methanol (CAS No: 1206676-20-1) represents a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features, coupled with recent advancements in computational modeling and synthetic chemistry, position it as a valuable asset in the quest for novel therapeutics. Continued investigation into its properties and applications will undoubtedly contribute to advancements in medicine.